In-depth Technical Guide: The Mechanism of Action of Csd-CH2(1,8)-NH2
In-depth Technical Guide: The Mechanism of Action of Csd-CH2(1,8)-NH2
For Researchers, Scientists, and Drug Development Professionals
Abstract
Csd-CH2(1,8)-NH2 has emerged as a potent and highly selective competitive antagonist of the kappa-opioid receptor (KOR).[1][2][3][4] This technical guide provides a comprehensive overview of its mechanism of action, supported by quantitative data from key experiments, detailed experimental protocols, and visualizations of its signaling pathway and experimental workflow. The information presented is primarily derived from the foundational study by Muratspahić et al. (2023) in the Journal of Medicinal Chemistry, which details the development and characterization of this novel peptide probe.[1] Csd-CH2(1,8)-NH2's high affinity and selectivity for the KOR, coupled with its demonstrated in vitro and in vivo antagonist activity, position it as a valuable research tool for investigating KOR function and as a potential therapeutic lead for neuropsychiatric disorders.[1][5]
Core Mechanism of Action: Competitive Antagonism of the Kappa-Opioid Receptor
Csd-CH2(1,8)-NH2 functions as a selective and competitive antagonist at the kappa-opioid receptor (KOR), a G protein-coupled receptor (GPCR).[1][5][6] In its role as a competitive antagonist, Csd-CH2(1,8)-NH2 binds to the same site on the KOR as endogenous ligands (e.g., dynorphins) and synthetic agonists (e.g., U50,488) but does not activate the receptor. Instead, it blocks the receptor from being activated by agonists.[1]
The KOR is primarily coupled to the Gi/o family of G proteins.[7][8] Agonist binding to the KOR typically initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels, the activation of inwardly rectifying potassium channels, and the inhibition of N-type calcium channels.[8][9] By competitively binding to the KOR, Csd-CH2(1,8)-NH2 prevents these downstream signaling events from occurring in the presence of an agonist.[1] A key demonstrated effect of this antagonism is the inhibition of agonist-induced calcium mobilization in dorsal root ganglion (DRG) neurons.[1][5][6]
Quantitative Data Summary
The pharmacological profile of Csd-CH2(1,8)-NH2 is characterized by its high binding affinity and selectivity for the KOR, as well as its potent functional antagonism. The following tables summarize the key quantitative data from the study by Muratspahić et al. (2023).
Table 1: Opioid Receptor Binding Affinity of Csd-CH2(1,8)-NH2
| Receptor | Ki (nM) |
| KOR | 6.8 |
| MOR | >10,000 |
| DOR | >10,000 |
Data presented as the inhibitor constant (Ki). A lower Ki value indicates higher binding affinity.
Table 2: In Vitro Functional Antagonism of Csd-CH2(1,8)-NH2
| Assay | Cell Type | Agonist | IC50 (nM) |
| Calcium Mobilization | DRG Neurons | U50,488 | 2.9 |
Data presented as the half-maximal inhibitory concentration (IC50) for the inhibition of agonist-induced calcium mobilization.
Table 3: In Vivo Antagonistic Activity of Csd-CH2(1,8)-NH2
| Test | Animal Model | Agonist | Effect of Csd-CH2(1,8)-NH2 |
| Tail-flick | Mice | U50,488 | Antagonized antinociceptive effect |
| Rotarod | Mice | U50,488 | Antagonized motor impairment |
Detailed Experimental Protocols
The following are detailed methodologies for the key experiments cited in the characterization of Csd-CH2(1,8)-NH2.
Radioligand Binding Assays
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Objective: To determine the binding affinity (Ki) of Csd-CH2(1,8)-NH2 for the human kappa (hKOR), mu (hMOR), and delta (hDOR) opioid receptors.
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Method:
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Membrane preparations from Chinese Hamster Ovary (CHO) cells stably expressing either hKOR, hMOR, or hDOR were used.
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Competitive binding assays were performed using specific radioligands: [3H]diprenorphine for hKOR, [3H]DAMGO for hMOR, and [3H]DPDPE for hDOR.
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Membranes were incubated with the respective radioligand and increasing concentrations of Csd-CH2(1,8)-NH2 in a binding buffer.
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Non-specific binding was determined in the presence of a high concentration of a non-radiolabeled ligand (e.g., naloxone).
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Following incubation, the membranes were harvested by rapid filtration through glass fiber filters and washed to separate bound from free radioligand.
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The radioactivity retained on the filters was quantified by liquid scintillation counting.
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IC50 values were determined by non-linear regression analysis of the competition binding curves.
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Ki values were calculated from the IC50 values using the Cheng-Prusoff equation.
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Calcium Mobilization Assay
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Objective: To assess the functional antagonist activity of Csd-CH2(1,8)-NH2 by measuring its ability to inhibit agonist-induced calcium mobilization in dorsal root ganglion (DRG) neurons.
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Method:
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Primary DRG neurons were isolated from mice and cultured.
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Neurons were loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).
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Baseline fluorescence was recorded before the addition of any compounds.
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Neurons were pre-incubated with varying concentrations of Csd-CH2(1,8)-NH2.
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The KOR agonist U50,488 was then added to stimulate calcium influx.
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Changes in intracellular calcium concentration were monitored by measuring the fluorescence intensity over time using a fluorescence plate reader.
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The inhibitory effect of Csd-CH2(1,8)-NH2 was quantified by measuring the reduction in the U50,488-induced calcium response.
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IC50 values were calculated from the concentration-response curves.
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In Vivo Tail-Flick and Rotarod Tests
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Objective: To evaluate the in vivo antagonist activity of Csd-CH2(1,8)-NH2 against the central effects of a KOR agonist in mice.
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Method:
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Animals: Male C57BL/6 mice were used.
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Drug Administration: Csd-CH2(1,8)-NH2 was administered, followed by the KOR agonist U50,488.
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Tail-Flick Test (Antinociception):
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The basal latency of the tail-flick response to a thermal stimulus was measured.
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Following drug administration, the tail-flick latency was measured at specific time points.
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The antinociceptive effect of U50,488 and its antagonism by Csd-CH2(1,8)-NH2 were determined by the change in tail-flick latency.
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Rotarod Test (Motor Coordination):
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Mice were trained to stay on a rotating rod.
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The latency to fall from the rotarod was measured before and after drug administration.
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Motor impairment induced by U50,488 and its reversal by Csd-CH2(1,8)-NH2 were assessed by the change in the time spent on the rotarod.
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Visualized Experimental Workflow
The development and characterization of Csd-CH2(1,8)-NH2 followed a logical progression from chemical synthesis to in vivo validation.
Conclusion
Csd-CH2(1,8)-NH2 is a meticulously characterized peptide-based molecule that acts as a potent and selective competitive antagonist of the kappa-opioid receptor. Its mechanism of action is centered on its ability to occupy the KOR binding site, thereby preventing agonist-induced activation and subsequent intracellular signaling, including the modulation of calcium channels. The comprehensive in vitro and in vivo data underscore its potential as a valuable pharmacological tool for dissecting the complexities of the KOR system and as a promising scaffold for the development of novel therapeutics for neuropsychiatric conditions.
References
- 1. Development of a Selective Peptide κ-Opioid Receptor Antagonist by Late-Stage Functionalization with Cysteine Staples - PMC [pmc.ncbi.nlm.nih.gov]
- 2. UQ eSpace [espace.library.uq.edu.au]
- 3. pubs.acs.org [pubs.acs.org]
- 4. researchgate.net [researchgate.net]
- 5. medchemexpress.com [medchemexpress.com]
- 6. file.medchemexpress.com [file.medchemexpress.com]
- 7. Kappa Opioid Receptor Signaling In the Brain: Circuitry and Implications for Treatment - PMC [pmc.ncbi.nlm.nih.gov]
- 8. κ-opioid receptor - Wikipedia [en.wikipedia.org]
- 9. JCI Insight - Kappa opioid receptor signaling protects cartilage tissue against posttraumatic degeneration [insight.jci.org]
